N-{2-[(4-chloro-2-nitrophenyl)amino]-1-methylethyl}-3,5-dimethoxybenzamide

• IUPAC Name: N-[1-(4-chloro-2-nitroanilino)propan-2-yl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C18H20ClN3O5/c1-11(10-20-16-5-4-13(19)8-17(16)22(24)25)21-18(23)12-6-14(26-2)9-15(7-12)27-3/h4-9,11,20H,10H2,1-3H3,(H,21,23)
• InChI Key: WSKSQCYQAPQTEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC1=C(C=C(C=C1)Cl)[N+](=O)[O-])NC(=O)C2=CC(=CC(=C2)OC)OC
• Molecular Formula: C18H20ClN3O5
• Molecular Weight: 393.8 g/mol

Description

The compound “N-{2-[(4-chloro-2-nitrophenyl)amino]-1-methylethyl}-3,5-dimethoxybenzamide” is a complex organic molecule. It contains a benzamide group (a benzene ring attached to a CONH2 group), which is often found in pharmaceuticals and can have various biological activities. The molecule also contains a 4-chloro-2-nitrophenyl group, which is a type of nitroaromatic compound. Nitroaromatic compounds are a class of compounds which contain at least one nitro group (-NO2) attached to an aromatic ring and have been used in the synthesis of various drugs.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the appropriate benzene derivatives. The nitro group could be introduced using a nitration reaction, and the chloro group could be introduced using an electrophilic aromatic substitution reaction. The exact synthetic route would depend on the specific starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings, a nitro group, a chloro group, and an amide group. These functional groups would significantly influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions. For example, the nitro group could be reduced to an amino group, or the chloro group could be displaced in a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar nitro and amide groups could enhance the compound’s water solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. Many benzamide derivatives exhibit their biological activity by interacting with specific proteins or enzymes in the body.

Safety and Hazards

Like many organic compounds, this compound could potentially be hazardous. It’s always important to handle chemicals with appropriate safety precautions.